Cas no 138742-23-1 (tert-butyl N-benzyl-N-(prop-2-yn-1-yl)carbamate)

• Product Name: tert-butyl N-benzyl-N-(prop-2-yn-1-yl)carbamate
• CAS No: 138742-23-1
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 1265092
• PubChem ID: 21694565
• Update Time: 2025-05-22

tert-butyl N-benzyl-N-(prop-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (phenylmethyl)-2-propynyl-, 1,1-dimethylethyl ester
• tert-butyl N-benzyl-N-(prop-2-yn-1-yl)carbamate
• EN300-157956
• SCHEMBL9849292
• 138742-23-1

• Inchi： 1S/C15H19NO2/c1-5-11-16(14(17)18-15(2,3)4)12-13-9-7-6-8-10-13/h1,6-10H,11-12H2,2-4H3
• InChI Key： XBKCMXHKFUBNMT-UHFFFAOYSA-N
• SMILES： O(C(N(CC#C)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.141578849g/mol
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl N-benzyl-N-(prop-2-yn-1-yl)carbamate

tert-butyl N-benzyl-N-(prop-2-yn-1-yl)carbamate (CAS No. 138742-23-1)

The compound tert-butyl N-benzyl-N-(prop-2-yn-1-yl)carbamate, identified by the CAS number 138742-23-1, is a versatile and intriguing molecule in the field of organic chemistry. This compound has garnered significant attention due to its unique structure and potential applications in various chemical reactions. The molecule consists of a tert-butyl group, a benzene ring, and a propargyl moiety, all connected through a carbamate functional group. This combination makes it a valuable intermediate in the synthesis of complex organic molecules.

Recent studies have highlighted the importance of tert-butyl N-benzyl-N-(propargyl)carbamate in the development of novel synthetic pathways. Its ability to act as a protecting group for hydroxamic acids has been extensively explored, making it a key component in peptide synthesis and related fields. The propargyl group, in particular, has been shown to facilitate click chemistry reactions, which are highly efficient and selective processes. These findings underscore the compound's role as a building block in modern organic synthesis.

The structural integrity of tert-butyl N-benzyl-N-(propargyloxycarbonyl)amine is further enhanced by its stability under various reaction conditions. This stability allows it to be used in a wide range of chemical transformations without decomposing prematurely. For instance, its resistance to nucleophilic attack makes it an ideal candidate for reactions involving strong bases or acidic conditions.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. Researchers have successfully employed it in the construction of complex natural product analogs, demonstrating its utility in drug discovery efforts. Additionally, its compatibility with microwave-assisted synthesis techniques has opened new avenues for accelerating reaction times and improving yields.

From an environmental standpoint, the synthesis and use of tert-butyl N-benzyl-N-propargyloxycarbonylamino carbamate have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring that the compound can be synthesized efficiently while reducing waste and energy consumption.

In conclusion, tert-butyl N-benzyl-N-propargyloxycarbonylamine (CAS No. 138742-23-1) stands out as a pivotal molecule in contemporary organic chemistry. Its unique structure, coupled with its diverse applications and eco-friendly synthesis methods, positions it as an indispensable tool for researchers and industry professionals alike.